2,5-Dimethyl-7-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2,5-dimethyl-7-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H20N6/c1-12-9-19(25-18(20-12)8-13(2)22-25)23-10-15(11-23)24-14(3)21-16-6-4-5-7-17(16)24/h4-9,15H,10-11H2,1-3H3
• InChI Key: UGTODNXCMSRWNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CC(C3)N4C(=NC5=CC=CC=C54)C)C
• Molecular Formula: C19H20N6
• Molecular Weight: 332.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthesis of PP derivatives has been widely studied. Various reviews related to the obtention and later derivatization steps have been described in the literature.

Mechanism of Action

While specific information on the mechanism of action of “2,5-Dimethyl-7-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]pyrazolo[1,5-a]pyrimidine” is not available, it’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives have shown anticancer potential and enzymatic inhibitory activity.

Future Directions

The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines highlight their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.